Cas no 52197-08-7 (Pyridine,2-(methylthio)-, 1-oxide)

• Product Name: Pyridine,2-(methylthio)-, 1-oxide
• CAS No: 52197-08-7
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 379190
• PubChem ID: 99147
• Update Time: 2025-04-19

Pyridine,2-(methylthio)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(methylthio)-, 1-oxide
• 2-methylsulfanyl-1-oxidopyridin-1-ium
• AC1L40OU
• AC1Q222Q
• AR-1L2678
• NSC187560
• 52197-08-7
• Pyridine, 2-(methylthio)-, 1-oxide
• SCHEMBL11656888
• AKOS016036685
• NSC 187560
• 2-methylsulfanyl-pyridine 1-oxide
• DTXSID40200224
• NSC-187560

• Inchi： 1S/C6H7NOS/c1-9-6-4-2-3-5-7(6)8/h2-5H,1H3
• InChI Key： ZUZVJPRBZMABCY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=C[N+]=1[O-]

Computed Properties

• Exact Mass: 141.02491
• Monoisotopic Mass: 141.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 347.4°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.57
• PSA: 26.94
• LogP: 1.83700